Cas no 338421-32-2 (2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid)

• Product Name: 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid
• CAS No: 338421-32-2
• CID: 4647407
• Update Time: 2025-05-26

2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid

Comprehensive Overview of 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid (CAS No. 338421-32-2)

2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid (CAS No. 338421-32-2) is a specialized organic compound with a unique molecular structure that combines a dichlorophenyl group, a carbamoyl linkage, and a sulfanylacetic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or active ingredient. Its CAS number 338421-32-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

The compound's structure features a 2,6-dichlorophenyl ring, which is known for its bioactivity in various chemical contexts. The carbamoyl group enhances its binding affinity to biological targets, while the sulfanylacetic acid component contributes to its solubility and reactivity. Researchers are particularly interested in its potential role in enzyme inhibition and molecular signaling, topics frequently searched in academic and industrial circles. Recent studies have explored its derivatives for sustainable agriculture and green chemistry applications, aligning with global trends toward environmentally friendly solutions.

In the context of drug discovery, 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid is often investigated for its structure-activity relationship (SAR). This aligns with the growing demand for small-molecule therapeutics, a hot topic in biopharmaceutical forums. Its CAS No. 338421-32-2 is frequently queried in patent databases, reflecting its commercial relevance. Additionally, the compound's synthetic pathways are a subject of optimization studies, as industries seek cost-effective and scalable production methods.

From an analytical chemistry perspective, the compound's purity and stability are critical. Advanced techniques like HPLC and mass spectrometry are employed to characterize 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid, ensuring compliance with Good Manufacturing Practices (GMP). These aspects are highly searched by quality control professionals and regulatory experts. The compound's logP and pKa values are also of interest, as they influence its bioavailability and formulation strategies.

Environmental and toxicity studies of CAS No. 338421-32-2 are increasingly relevant, given the focus on sustainable chemistry. Researchers are evaluating its biodegradability and ecotoxicological profile, addressing concerns raised by green chemistry advocates. This aligns with searches for eco-friendly alternatives in chemical synthesis. Furthermore, the compound's potential in crop protection has sparked interest in agrochemical innovation, a trending topic in agricultural research.

In summary, 2-({[(2,6-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid (CAS No. 338421-32-2) represents a versatile chemical entity with broad applications. Its relevance to drug development, agricultural chemistry, and environmental sustainability makes it a compound of enduring interest. As research progresses, its molecular mechanisms and industrial applications will likely remain at the forefront of scientific inquiry.